Carbanide;cyclopentene;ditert-butyl-[(1S)-1-(2-dicyclohexylphosphanylcyclopentyl)ethyl]phosphane;iron(2+)

• IUPAC Name: carbanide;cyclopentene;ditert-butyl-[(1S)-1-(2-dicyclohexylphosphanylcyclopentyl)ethyl]phosphane;iron(2+)
• InChI: InChI=1S/C27H52P2.C5H8.2CH3.Fe/c1-21(29(26(2,3)4)27(5,6)7)24-19-14-20-25(24)28(22-15-10-8-11-16-22)23-17-12-9-13-18-23;1-2-4-5-3-1;;;/h21-25H,8-20H2,1-7H3;1-2H,3-5H2;2*1H3;/q;;2*-1;+2/t21-,24?,25?;;;;/m0..../s1
• InChI Key: XUMLZUSUOQJFCJ-LXHVPJHHSA-N
• Canonical SMILES: [CH3-].[CH3-].CC(C1CCCC1P(C2CCCCC2)C3CCCCC3)P(C(C)(C)C)C(C)(C)C.C1CC=CC1.[Fe+2]
• Isomeric SMILES: [CH3-].[CH3-].C[C@@H](C1CCCC1P(C2CCCCC2)C3CCCCC3)P(C(C)(C)C)C(C)(C)C.C1CC=CC1.[Fe+2]
• Molecular Formula: C34H66FeP2
• Molecular Weight: 592.7 g/mol

Description

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Scientific Research Applications

Stereoselective Synthesis in Bioorganometallic Chemistry

One notable application is in the stereoselective synthesis of new ferrocene-derived amino acid building blocks, contributing to the field of bioorganometallic chemistry. The study developed a dia- and enantioselective synthesis process for carbocyclic amino acid analogues with a 1,2-ferroceno-fused cyclopentene backbone. These compounds are then utilized for the preparation of metal-containing peptides through solid-phase peptide synthesis (SPPS) (Hunold et al., 2009).

Enantioselective Synthesis of Ferrocenyl Nucleoside Analogues

Another research area involves the enantioselective synthesis of ferrocenyl nucleoside analogues with a ferroceno-cyclopentene backbone. Key steps in this synthesis include diastereoselective cuprate 1,4-addition or Mukaiyama-Michael addition, Dieckmann cyclization, and iron-assisted S(N)1 reaction for attaching the nucleobase. Some synthesized compounds showed significant apoptosis-inducing activity against tumor cells (James et al., 2006).

Synthesis and Characterization of Pseudoferrocene Complexes

Research also includes the synthesis and characterization of pseudoferrocene complexes. These are formed by reacting carbanion sources with certain iron cations to afford neutral complexes. The study provides detailed insights into the synthesis, structural characterization, and the dynamic behavior of these pseudoferrocene complexes (Clerk et al., 1990).

Reactions of Cyclopentenones

In the context of cyclopentenones, research has been conducted on the stereoselective synthesis of cis 2,3-disubstituted cyclanones. This involves the conjugate addition of carbanionic reagents to cyclopentenones, leading to different ratios of cis and trans disubstituted cyclanones based on ring size (Hatzigrigoriou et al., 1985).